1H-Benzimidazole, 2-(5-ethyl-2-pyridinyl)-
Cat. No. B1214388
Key on ui cas rn:
67273-43-2
M. Wt: 223.27 g/mol
InChI Key: XOVPZXXZORJJCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04188486
Procedure details
11.3 g. of o-phenylenediamine, 15.1 g. of 5-ethylpicolinic acid and 80 g. of polyphosphoric acid were heated at 180°-190° C. under a nitrogen gas current for 3 hours with stirring. The reaction mixture was diluted with 1,000 ml. of water and then neutralized with sodium carbonate. The resulting crystals were filtered off, dried and recrystallized from ethyl acetate to give 17.1 g. of colorless needles of the product (78% of theory). M.P. 172.5°-173° C.
[Compound]
Name
polyphosphoric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[C:1]1([NH2:8])[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[NH2:7].[CH2:9]([C:11]1[CH:12]=[CH:13][C:14]([C:17](O)=O)=[N:15][CH:16]=1)[CH3:10].C(=O)([O-])[O-].[Na+].[Na+]>O>[CH2:9]([C:11]1[CH:12]=[CH:13][C:14]([C:17]2[NH:7][C:2]3[CH:3]=[CH:4][CH:5]=[CH:6][C:1]=3[N:8]=2)=[N:15][CH:16]=1)[CH3:10] |f:2.3.4|
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Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=C(C=CC=C1)N)N
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(C)C=1C=CC(=NC1)C(=O)O
|
Step Three
[Compound]
|
Name
|
polyphosphoric acid
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
|
Step Four
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Na+].[Na+]
|
Step Five
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
O
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Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
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ADDITION
|
|
Details
|
The reaction mixture was diluted with 1,000 ml
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The resulting crystals were filtered off
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
recrystallized from ethyl acetate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give 17.1 g
|
Outcomes
Product
|
Name
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|
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Type
|
|
|
Smiles
|
C(C)C=1C=CC(=NC1)C=1NC2=C(N1)C=CC=C2
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
